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Compound of Interest

Compound Name: 1-Heptene, 3-methoxy-

Cat. No.: B080564

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 1-Heptene, 3-methoxy- is not a widely documented or commercially prevalent
fragrance ingredient. The following application notes and protocols are based on the general
characteristics of aliphatic ethers and standard practices in the fragrance industry. All
recommendations should be validated through rigorous in-house testing.

Introduction

1-Heptene, 3-methoxy-, a member of the aliphatic ether chemical family, presents a potentially
novel ingredient for fragrance formulation. Ethers are known for their volatility, stability, and
ability to impart light, fresh, and diffusive top notes in a fragrance composition.[1] Their
solvency also aids in the blending of various fragrance raw materials.[1] This document outlines
the predicted olfactory properties of 1-Heptene, 3-methoxy- and provides detailed protocols
for its evaluation and application in fragrance formulations.

Predicted Olfactory Profile and Physicochemical
Properties

Based on its molecular structure—an eight-carbon chain with a methoxy group and a double
bond—1-Heptene, 3-methoxy- is anticipated to possess a unique and complex odor profile.
Aliphatic ethers are often characterized by light, fresh, fruity, or green notes.[1] The presence of
the heptene backbone may introduce additional nuances.
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Table 1: Predicted Olfactory Characteristics of 1-Heptene, 3-methoxy-

Olfactory Facet Predicted Descriptor

Rationale

Primary Green, Ethereal

Common characteristics of
short to medium-chain aliphatic
ethers.[1]

Secondary Fruity (unripe), Waxy

The seven-carbon chain may
contribute fatty or waxy
undertones, with the ether and
double bond suggesting a non-

sweet, unripe fruitiness.

Tertiary Herbaceous, slightly metallic

Potential for subtle herbal
notes and a clean, metallic
nuance often found in green

fragrance materials.[2]

Table 2: Physicochemical Properties of 1-Heptene, 3-methoxy- (Source: PubChem)

Property Value

Molecular Formula C8H160

Molecular Weight 128.21 g/mol

IUPAC Name 3-methoxyhept-1-ene

Kovats Retention Index

743.7 (Standard non-polar)

Applications in Fragrance Formulation

The predicted olfactory profile of 1-Heptene, 3-methoxy- suggests its utility as a top note

ingredient to add lift, freshness, and a unique green-fruity character to a variety of fragrance

types.

Table 3: Potential Applications and Recommended Usage Levels (Hypothetical)
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Fragrance Type

Intended Effect

Recommended
Concentration in
Fragrance Concentrate (%)

Introduce a dewy, freshly cut

Green/Fougére stem or crushed leaf effect.[3] 0.1-2.0

[41[5]
_ _ Enhance the naturalness and

Fruity (Citrus/Apple/Pear) ) ) 0.2-3.0
add a crisp, unripe nuance.
Provide a fresh, green lift to

Floral (Muguet, Lilac) delicate white floral 0.05-15
compositions.[6]

) ] Contribute a clean, ethereal,
Aquatic/Ozonic 0.1-25

and slightly metallic top note.

Experimental Protocols

The following protocols are standardized procedures for the evaluation of a new fragrance

ingredient.

Sensory Evaluation Protocol

Objective: To characterize the olfactory profile of 1-Heptene, 3-methoxy- and determine its

odor detection threshold.

Materials:

e 1-Heptene, 3-methoxy-

o Ethanol (perfumer's grade, odorless)

e Glass beakers and graduated cylinders

o Pipettes

« Smelling strips (blotters)
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e Apanel of at least 5 trained sensory assessors
Procedure:

o Preparation of Dilutions: Prepare serial dilutions of 1-Heptene, 3-methoxy- in ethanol: 10%,
1%, 0.1%, and 0.01%.

» Blotter Preparation: Dip smelling strips into each dilution and the neat material. Allow the
ethanol to evaporate for approximately 10-15 seconds.

o Olfactory Assessment:
o Present the blotters to the sensory panel in a randomized order.
o Panelists should evaluate the odor at three time points:
= Top Note (0-10 minutes): Initial impression.
» Heart Note (10-60 minutes): Evolution of the scent.
» Base Note (>60 minutes): The dry-down character.
o Panelists will record descriptive terms for the odor at each stage.

» Data Analysis: Compile the descriptors from all panelists to create a comprehensive olfactory
profile. Determine the lowest concentration at which the odor is consistently detected to
establish the approximate odor threshold.

Click to download full resolution via product page
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Sensory Evaluation Workflow Diagram.

Stability Testing Protocol

Objective: To assess the stability of 1-Heptene, 3-methoxy- in a representative cosmetic base
under accelerated aging conditions.[7][8][9]

Materials:

1-Heptene, 3-methoxy-

o Unperfumed cosmetic base (e.g., a simple lotion or shower gel)

e Glass jars with airtight lids

e Ovenlincubator set to 40°C

e UV light chamber

» Refrigerator set to 4°C

o Control sample (unperfumed base)

o GC-MS equipment for quantitative analysis

Procedure:

e Sample Preparation:
o Prepare a 1% solution of 1-Heptene, 3-methoxy- in the cosmetic base.
o Divide the perfumed base and the unperfumed control into four sets of samples.

o Storage Conditions:

o Set 1 (Control): Store at room temperature (approx. 20-22°C) in the dark.

o Set 2 (Elevated Temperature): Store in the oven at 40°C.[9]

o Set 3 (UV Exposure): Store in the UV light chamber.
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o Set 4 (Cold Temperature): Store in the refrigerator at 4°C.

o Evaluation Schedule: Evaluate the samples at Week 0, Week 1, Week 4, Week 8, and Week
12.

e Assessment Parameters:

[e]

Physical: Color, clarity, viscosity, and phase separation.

o

Chemical: pH of the base.

[¢]

Olfactory: Changes in the scent profile compared to the control.

o

Quantitative (Optional): Use GC-MS to quantify the concentration of 1-Heptene, 3-
methoxy- at each time point to assess for degradation.[10][11]

o Data Recording: Record all observations in a structured table for comparison.
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Stability Testing Workflow Diagram.

Logical Relationships in Fragrance Formulation

The successful incorporation of a new ingredient like 1-Heptene, 3-methoxy- depends on its
relationship with other components in the fragrance pyramid and its performance in the final
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Logical Relationships in Formulation.

Conclusion

While direct data on the use of 1-Heptene, 3-methoxy- in fragrances is not readily available,
its chemical structure as an aliphatic ether suggests potential as a novel top note ingredient
with a green and fruity character. The protocols provided offer a standardized framework for
researchers and perfumers to systematically evaluate its olfactory properties, stability, and
suitability for inclusion in fragrance compositions. Rigorous sensory and stability testing is
imperative to validate its performance and safety before commercial application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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